Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C7H9ClN2O2S B1454769 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridine-2-carboxylic Acid Hydrochloride CAS No. 1190971-73-3

4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridine-2-carboxylic Acid Hydrochloride

Cat. No. B1454769
CAS RN: 1190971-73-3
M. Wt: 220.68 g/mol
InChI Key: IAXOHPQQBQEJGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08268814B2

Procedure details

Diethyl 6,7-dihydrothiazolo[5,4-c]pyridine-2,5(4H)-dicarboxylate (1.76 mmol) in 3.5 N KOH solution (3 ml) was refluxed for 3 h (monitored by TLC). The reaction mixture was cooled to 0° C. and acidified with conc. HCl. The solid was collected by filtration and dried to yield the desired product. Yield: 60%.
Name
Diethyl 6,7-dihydrothiazolo[5,4-c]pyridine-2,5(4H)-dicarboxylate
Quantity
1.76 mmol
Type
reactant
Reaction Step One
Name
KOH
Quantity
3 mL
Type
solvent
Reaction Step One
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
desired product
Yield
60%

Identifiers

REACTION_CXSMILES
[N:1]1[C:9]2[CH2:8][CH2:7][N:6](C(OCC)=O)[CH2:5][C:4]=2[S:3][C:2]=1[C:15]([O:17]CC)=[O:16].[ClH:20]>[OH-].[K+]>[ClH:20].[N:1]1[C:9]2[CH2:8][CH2:7][NH:6][CH2:5][C:4]=2[S:3][C:2]=1[C:15]([OH:17])=[O:16] |f:2.3,4.5|

Inputs

Step One
Name
Diethyl 6,7-dihydrothiazolo[5,4-c]pyridine-2,5(4H)-dicarboxylate
Quantity
1.76 mmol
Type
reactant
Smiles
N1=C(SC=2CN(CCC21)C(=O)OCC)C(=O)OCC
Name
KOH
Quantity
3 mL
Type
solvent
Smiles
[OH-].[K+]
Step Two
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The solid was collected by filtration
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
desired product
Type
product
Smiles
Cl.N1=C(SC=2CNCCC21)C(=O)O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 60%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.